Methyl 4-chloro-2-[2-({3-cyano-5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-yl}sulfanyl)acetamido]benzoate
Methyl 4-chloro-2-[2-({3-cyano-5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-yl}sulfanyl)acetamido]benzoate
Brand Name:
Vulcanchem
CAS No.:
674800-41-0
VCID:
VC0460933
InChI:
InChI=1S/C21H20ClN3O3S/c1-28-21(27)16-8-7-15(22)10-18(16)24-19(26)12-29-20-14(11-23)9-13-5-3-2-4-6-17(13)25-20/h7-10H,2-6,12H2,1H3,(H,24,26)
SMILES:
COC(=O)C1=C(C=C(C=C1)Cl)NC(=O)CSC2=C(C=C3CCCCCC3=N2)C#N
Molecular Formula:
C21H20ClN3O3S
Molecular Weight:
429.9g/mol
Methyl 4-chloro-2-[2-({3-cyano-5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-yl}sulfanyl)acetamido]benzoate
CAS No.: 674800-41-0
Main Products
VCID: VC0460933
Molecular Formula: C21H20ClN3O3S
Molecular Weight: 429.9g/mol
![Methyl 4-chloro-2-[2-({3-cyano-5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-yl}sulfanyl)acetamido]benzoate - 674800-41-0](/images/no_structure.jpg)
| CAS No. | 674800-41-0 |
|---|---|
| Product Name | Methyl 4-chloro-2-[2-({3-cyano-5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-yl}sulfanyl)acetamido]benzoate |
| Molecular Formula | C21H20ClN3O3S |
| Molecular Weight | 429.9g/mol |
| IUPAC Name | methyl 4-chloro-2-[[2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetyl]amino]benzoate |
| Standard InChI | InChI=1S/C21H20ClN3O3S/c1-28-21(27)16-8-7-15(22)10-18(16)24-19(26)12-29-20-14(11-23)9-13-5-3-2-4-6-17(13)25-20/h7-10H,2-6,12H2,1H3,(H,24,26) |
| Standard InChIKey | LJDWFPVRHNKBIJ-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=C(C=C(C=C1)Cl)NC(=O)CSC2=C(C=C3CCCCCC3=N2)C#N |
| Canonical SMILES | COC(=O)C1=C(C=C(C=C1)Cl)NC(=O)CSC2=C(C=C3CCCCCC3=N2)C#N |
| PubChem Compound | 1005801 |
| Last Modified | Nov 11 2021 |
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